Cas no 2138820-50-3 (1-{3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylphenyl}ethan-1-one)

• Product Name: 1-{3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylphenyl}ethan-1-one
• CAS No: 2138820-50-3
• MF: C₁₁H₈F₄O
• MW: 232.174237251282
• CID: 6427991
• PubChem ID: 165843641
• Update Time: 2025-08-05

1-{3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylphenyl}ethan-1-one
• EN300-1121754
• 2138820-50-3
• 1-{3-[(1E)-2,3,3,3-tetrafluoroprop-1-en-1-yl]phenyl}ethan-1-one

• Inchi： 1S/C11H8F4O/c1-7(16)9-4-2-3-8(5-9)6-10(12)11(13,14)15/h2-6H,1H3/b10-6+
• InChI Key： LEOOMEVRIDZINM-UXBLZVDNSA-N
• SMILES： F/C(/C(F)(F)F)=C/C1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 232.05112752g/mol
• Monoisotopic Mass: 232.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-{3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylphenyl}ethan-1-one

Introduction to 1-{3-(1E)-2,3,3,3-Tetrafluoroprop-1-en-1-ylphenyl}ethan-1-one (CAS No. 2138820-50-3)

1-{3-(1E)-2,3,3,3-Tetrafluoroprop-1-en-1-ylphenyl}ethan-1-one (CAS No. 2138820-50-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a phenyl group substituted with a tetrafluoropropenyl group and a ketone functional group. The presence of multiple fluorine atoms in the molecule imparts distinct chemical and physical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its use as a precursor for synthesizing fluorinated aromatic polymers, which exhibit exceptional thermal stability and optical properties. These polymers are being considered for applications in high-performance displays and flexible electronics due to their ability to maintain structural integrity under extreme conditions.

The synthesis of 1-{3-(1E)-2,3,3,3-Tetrafluoroprop-1-en-1-ylphenyl}ethan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the preparation of the tetrafluoropropenyl group via electrophilic substitution reactions and subsequent coupling with the aromatic ring. Recent advancements in catalytic systems have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

In terms of chemical properties, this compound exhibits strong electron-withdrawing effects due to the presence of fluorine atoms. This characteristic makes it highly reactive in various organic transformations, such as nucleophilic additions and cycloadditions. Researchers have utilized these properties to design novel reactions for synthesizing complex molecular architectures with tailored functionalities.

The environmental impact of this compound has also been a topic of recent investigation. Studies have shown that while it is stable under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. Understanding its degradation pathways is crucial for assessing its long-term environmental fate and developing strategies for safe disposal.

In conclusion, 1-{3-(1E)-2,3,3,3-Tetrafluoroprop-1-en-1-ylphenyl}ethan-1-one (CAS No. 2138820-50-3) represents a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research efforts aimed at harnessing its potential for developing advanced materials and technologies.